Cas no 2558-28-3 (Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-)

• Product Name: Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-
• CAS No: 2558-28-3
• MF: C₁₅H₁₀FN
• MW: 223.245007038116
• CID: 281883
• PubChem ID: 5880631
• Update Time: 2025-09-26

Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-
• (Z)-2-(4-FLUOROPHENYL)-3-PHENYLACRYLONITRILE
• (Z)-2-(4-fluorophenyl)-3-phenylprop-2-enenitrile
• (2Z)-2-(4-Fluorophenyl)-3-phenylacrylonitrile
• 2-(4-Fluorophenyl)-3-phenylacrylonitrile
• A-(4-Fluorophenyl)cinnamonitrile
• PC4264
• 54648-47-4
• NSC-405092
• NSC 405092
• AKOS000352551
• E-alpha-(4-Fluorophenyl)cinnamonitrile, 97%
• 2-(4-fluorophenyl)-3-phenylprop-2-enenitrile
• (Z)-2-(4-fluorophenyl)-3-phenyl-prop-2-enenitrile
• E- alpha -(4-Fluorophenyl)cinnamonitrile
• NSC405092
• 2558-28-3
• MFCD08059541
• DB-289828
• AWMKCXLADSGTQN-GXDHUFHOSA-N

• Inchi： 1S/C15H10FN/c16-15-8-6-13(7-9-15)14(11-17)10-12-4-2-1-3-5-12/h1-10H/b14-10+
• InChI Key： AWMKCXLADSGTQN-GXDHUFHOSA-N
• SMILES： FC1C=CC(=CC=1)/C(/C#N)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.08000
• Monoisotopic Mass: 223.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 101-105 °C(lit.)
• PSA: 23.79000
• LogP: 3.88988
• Solubility: Not determined

Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Security Information

• WGK Germany：3